N-(propan-2-yl)oxan-4-amine
Overview
Description
“N-(propan-2-yl)oxan-4-amine” is a chemical compound with the molecular formula C8H17NO . It is also known as 1-(oxan-4-yl)propan-2-amine hydrochloride . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of compounds similar to “N-(propan-2-yl)oxan-4-amine” has been reported in the literature. For instance, the synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines has been achieved using immobilized whole-cell biocatalysts with ®-transaminase activity . The ®-enantiomers could be produced with 88–89% conversion and >99% ee .Chemical Reactions Analysis
While specific chemical reactions involving “N-(propan-2-yl)oxan-4-amine” are not available, it’s worth noting that simple alkyl amines like isopropylamine exhibit reactions such as protonation, alkylation, acylation, and condensation with carbonyls .Scientific Research Applications
Pharmaceutical Drug Development
N-(propan-2-yl)oxan-4-amine: is a compound that has garnered attention in the pharmaceutical industry due to its potential as a building block for drug synthesis. Its structure is conducive to modifications that can lead to the development of new therapeutic agents. For instance, derivatives of this compound could be explored for their analgesic or anti-inflammatory properties, given the relevance of the tetrahydropyran ring in medicinal chemistry .
Material Science
In the field of materials science, N-isopropyltetrahydro-2H-pyran-4-amine could be utilized in the synthesis of novel polymers. The presence of both amine and ether functionalities within the same molecule provides unique opportunities for creating cross-linked structures, potentially leading to materials with desirable properties such as flexibility, durability, and chemical resistance .
Catalysis
The amine group in N-(propan-2-yl)oxan-4-amine can act as a ligand in catalytic systems. It could be employed in the development of catalysts for various organic reactions, including asymmetric synthesis, which is crucial for producing enantiomerically pure substances in the pharmaceutical industry .
Agrochemical Research
This compound’s versatility also extends to agrochemical research, where it could be modified to create new pesticides or herbicides. The structural flexibility allows for the optimization of interactions with biological targets, potentially leading to more effective and environmentally friendly agrochemicals .
Biochemical Research
In biochemical research, N-isopropyltetrahydro-2H-pyran-4-amine might serve as a selective probe or a linker in the design of biomolecules or as a part of a molecular scaffold in the discovery of new biological pathways. Its ability to interact with various enzymes and receptors could make it a valuable tool in understanding cellular processes .
Environmental Science
The compound could find applications in environmental science, particularly in the development of sensors for detecting pollutants or hazardous substances. The reactivity of the amine group could be harnessed to create sensitive and selective detection systems for monitoring environmental health .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-propan-2-yloxan-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO/c1-7(2)9-8-3-5-10-6-4-8/h7-9H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABKJVDAMVQXXSZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC1CCOCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00617218 |
Source
|
| Record name | N-(Propan-2-yl)oxan-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00617218 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(propan-2-yl)oxan-4-amine | |
CAS RN |
220642-10-4 |
Source
|
| Record name | N-(Propan-2-yl)oxan-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00617218 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 220642-10-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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